β-Hydroxyisovaleric Acid-d8 β-Hydroxyisovaleric Acid-d8 eta-Hydroxyisovaleric acid is under investigation in clinical trial NCT03018496 (Investigating the Effects of Beta-Hydroxy-Beta-Methylbutyrate on Glucose Handling in Older and Younger Men.).
3-Hydroxy-isovaleric acid, also known as HMB-D6 or 3-hydroxy-3-methylbutyrate, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 3-Hydroxy-isovaleric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 3-Hydroxy-isovaleric acid has been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, 3-hydroxy-isovaleric acid is primarily located in the cytoplasm and adiposome. 3-Hydroxy-isovaleric acid participates in a number of enzymatic reactions. In particular, 3-hydroxy-isovaleric acid can be biosynthesized from isovaleric acid and butyric acid. 3-Hydroxy-isovaleric acid can also be converted into 3-hydroxyisovalerylcarnitine and 3-hydroxyisovaleryl-CoA. 3-Hydroxy-isovaleric acid is a potentially toxic compound. 3-Hydroxy-isovaleric acid has been found to be associated with several diseases known as 3-methylglutaconic aciduria type VI and lung cancer; 3-hydroxy-isovaleric acid has also been linked to several inborn metabolic disorders including biotinidase deficiency, 3-hydroxy-3-methylglutaryl-CoA lyase deficiency, and 3-methylglutaconic aciduria type I.
3-hydroxyisovaleric acid is a 3-hydroxy monocarboxylic acid that is isovaleric acid substituted at position 3 by a hydroxy group. Used as indicator of biotin deficiency. It has a role as a human metabolite. It derives from a butyric acid and an isovaleric acid. It is a conjugate acid of a 3-hydroxyisovalerate.
Brand Name: Vulcanchem
CAS No.: 123743-99-7
VCID: VC0050549
InChI: InChI=1S/C5H10O3/c1-5(2,8)3-4(6)7/h8H,3H2,1-2H3,(H,6,7)
SMILES: CC(C)(CC(=O)O)O
Molecular Formula: C5H10O3
Molecular Weight: 118.13 g/mol

β-Hydroxyisovaleric Acid-d8

CAS No.: 123743-99-7

Reference Standards

VCID: VC0050549

Molecular Formula: C5H10O3

Molecular Weight: 118.13 g/mol

β-Hydroxyisovaleric Acid-d8 - 123743-99-7

CAS No. 123743-99-7
Product Name β-Hydroxyisovaleric Acid-d8
Molecular Formula C5H10O3
Molecular Weight 118.13 g/mol
IUPAC Name 3-hydroxy-3-methylbutanoic acid
Standard InChI InChI=1S/C5H10O3/c1-5(2,8)3-4(6)7/h8H,3H2,1-2H3,(H,6,7)
Standard InChIKey AXFYFNCPONWUHW-UHFFFAOYSA-N
SMILES CC(C)(CC(=O)O)O
Canonical SMILES CC(C)(CC(=O)O)O
Melting Point 65-67°C
Physical Description Solid
Description eta-Hydroxyisovaleric acid is under investigation in clinical trial NCT03018496 (Investigating the Effects of Beta-Hydroxy-Beta-Methylbutyrate on Glucose Handling in Older and Younger Men.).
3-Hydroxy-isovaleric acid, also known as HMB-D6 or 3-hydroxy-3-methylbutyrate, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 3-Hydroxy-isovaleric acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 3-Hydroxy-isovaleric acid has been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, 3-hydroxy-isovaleric acid is primarily located in the cytoplasm and adiposome. 3-Hydroxy-isovaleric acid participates in a number of enzymatic reactions. In particular, 3-hydroxy-isovaleric acid can be biosynthesized from isovaleric acid and butyric acid. 3-Hydroxy-isovaleric acid can also be converted into 3-hydroxyisovalerylcarnitine and 3-hydroxyisovaleryl-CoA. 3-Hydroxy-isovaleric acid is a potentially toxic compound. 3-Hydroxy-isovaleric acid has been found to be associated with several diseases known as 3-methylglutaconic aciduria type VI and lung cancer; 3-hydroxy-isovaleric acid has also been linked to several inborn metabolic disorders including biotinidase deficiency, 3-hydroxy-3-methylglutaryl-CoA lyase deficiency, and 3-methylglutaconic aciduria type I.
3-hydroxyisovaleric acid is a 3-hydroxy monocarboxylic acid that is isovaleric acid substituted at position 3 by a hydroxy group. Used as indicator of biotin deficiency. It has a role as a human metabolite. It derives from a butyric acid and an isovaleric acid. It is a conjugate acid of a 3-hydroxyisovalerate.
Synonyms 3-hydroxyisovaleric acid
beta hydroxy beta methylbutyrate
beta-hydroxy beta-methylbutyrate
beta-hydroxy-beta-methylbutyrate
beta-hydroxyisovaleric acid
HMB-d6
PubChem Compound 69362
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator